Cas no 2171704-04-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid)

• Product name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid
• CAS No: 2171704-04-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5961754
• PubChem ID: 165556105

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid
• 2171704-04-2
• EN300-1547553
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methoxy-3-methylbutyl)carbamoyl]butanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,33-3)14-15-27-24(31)22(12-13-23(29)30)28-25(32)34-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LWBDUAVOMLTNEH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)(C)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų
• XLogP3: 3.1

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid (CAS No. 2171704-04-2)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid (CAS No. 2171704-04-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and 3-methoxy-3-methylbutyl groups, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating custom peptides, drug delivery systems, and biomaterials.

In recent years, the demand for Fmoc-protected compounds like 2171704-04-2 has surged, driven by advancements in precision medicine and biologics development. This compound’s carboxylic acid functionality allows for further modifications, enabling its integration into peptide-drug conjugates (PDCs) and targeted therapies. Its methoxy-3-methylbutyl side chain also contributes to improved solubility and stability, addressing common challenges in peptide formulation.

From an SEO perspective, users often search for terms like "Fmoc-amino acid applications", "CAS 2171704-04-2 supplier", or "peptide synthesis reagents". These queries reflect the growing interest in high-purity biochemicals for research and development (R&D). Additionally, the compound’s relevance to cancer research and immunotherapy aligns with trending topics in biopharmaceutical innovation.

The synthesis and handling of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid require expertise in organic chemistry and peptide engineering. Its Fmoc group is selectively removable under mild basic conditions, making it compatible with automated peptide synthesizers. This feature is critical for laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry.

Another key application of this compound lies in material science, where it serves as a linker for surface functionalization and biointerface engineering. Researchers exploring nanoparticle coatings or biocompatible hydrogels frequently leverage its carbamoylbutanoic acid moiety for covalent attachment. This versatility has positioned CAS 2171704-04-2 as a staple in multidisciplinary research.

As the scientific community continues to prioritize green chemistry, the environmental impact of peptide synthesis reagents is under scrutiny. Manufacturers of 2171704-04-2 are increasingly adopting sustainable production methods to reduce waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylbutyl)carbamoylbutanoic acid (CAS No. 2171704-04-2) is a cornerstone of modern biochemical research. Its applications span therapeutics, diagnostics, and advanced materials, making it a subject of enduring interest. For researchers seeking reliable data, this compound’s HPLC purity, storage conditions, and handling protocols remain critical discussion points in peer-reviewed literature.